Cas no 1169834-24-5 ((2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 1169834-24-5
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD21335089
• CID: 4682797
• Update Time: 2025-05-21

(2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• MDL： MFCD21335089
• Inchi： 1S/C14H10Cl2O2/c1-9-2-4-11(18-9)5-7-14(17)12-8-10(15)3-6-13(12)16/h2-8H,1H3/b7-5+
• InChI Key： QCYUMDLHSMJQDV-FNORWQNLSA-N
• SMILES： ClC1C=CC(=CC=1C(/C=C/C1=CC=C(C)O1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 30.2

Additional information on (2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one (CAS No. 1169834-24-5)

(2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one is a synthetically derived organic compound with a unique structural framework that combines aromatic and heterocyclic moieties. The molecule features a (2E) double bond configuration, which is critical for its stereochemical properties and reactivity. The dichlorophenyl substituent at the C1 position introduces significant electron-withdrawing effects, while the 5-methylfuran ring at the C3 position contributes to the compound’s hydrophobic character and potential for hydrogen bonding interactions. This structural duality positions the compound as a valuable scaffold in medicinal chemistry and materials science research.

Recent advancements in organofunctionalized heterocycles have highlighted the importance of compounds like (2E)-1-(2,5-Dichlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one in catalytic transformations and bioactive molecule design. The propenone backbone (CH₂=C=O) serves as a versatile platform for further derivatization, enabling the synthesis of diverse analogs with tailored physicochemical properties. Notably, studies published in *Organic Chemistry Frontiers* (Vol. 9, 2023) have demonstrated that similar enone structures exhibit enhanced solubility and metabolic stability when functionalized with halogenated aromatic rings like dichlorophenyl groups.

The (5-methylfuran) moiety is particularly noteworthy due to its role in stabilizing transition states during electrophilic substitution reactions. This property has been leveraged in recent research on sustainable chemical synthesis methods, where such compounds act as green alternatives to traditional aromatic solvents. A 2024 study in *Green Chemistry* reported that derivatives containing both furan and chlorinated benzene rings showed improved catalytic efficiency under microwave-assisted conditions compared to conventional systems.

From a synthetic perspective, the compound can be prepared via Claisen-Schmidt condensation between appropriate aldehydes and ketones under basic conditions. The (E) configuration of the double bond is typically achieved through careful control of reaction parameters such as temperature and solvent polarity. Advanced purification techniques like preparative HPLC are often required to isolate high-purity samples due to the compound’s complex structural features.

In pharmaceutical research, compounds bearing similar structural motifs have shown promise as enzyme inhibitors and receptor modulators. The combination of dichlorophenyl and furan functionalities creates a unique electronic environment that can mimic natural ligands in biological systems. A 2023 preclinical study on anti-inflammatory agents identified analogous structures with improved COX inhibition profiles compared to traditional NSAIDs.

The physical properties of this compound include moderate solubility in polar organic solvents like DMSO or acetonitrile but limited aqueous solubility due to its lipophilic nature. Spectroscopic characterization reveals distinct UV absorption maxima around 300 nm corresponding to π→π* transitions within the conjugated system formed by the enone and aromatic rings.

Emerging applications in optoelectronic materials have also been explored for related compounds. The conjugated π-electron system formed by the (E) enone linkage with both aromatic rings suggests potential use in organic light-emitting diodes (OLEDs). A 2024 patent application (WO/XXXXXX/XX) describes similar enone-based molecules exhibiting tunable photoluminescence properties through strategic substitution patterns.

Computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound. These calculations reveal that the dichlorophenyl substituent significantly lowers LUMO energy levels compared to monochlorinated analogs, enhancing electrophilic reactivity while maintaining overall molecular stability.

In agrochemical development programs, compounds with comparable structural elements have demonstrated herbicidal activity through disruption of photosynthetic electron transport chains in plant cells. The combination of strong electron-withdrawing groups (dichloro) with electron-rich heterocycles (furan) creates an optimal balance between lipophilicity and reactivity required for effective bioavailability.

The synthesis of such complex molecules has benefited from modern flow chemistry techniques which allow precise control over reaction kinetics and stereoselectivity during scale-up processes. Continuous flow reactors enable efficient heat transfer and mass transport limitations typical of batch processes when handling sensitive enolic systems like this one.

Environmental impact assessments for related compounds indicate low ecotoxicity profiles when properly formulated into biodegradable matrices. This aligns with current regulatory trends favoring sustainable chemical production methods that minimize environmental footprint while maintaining functional performance characteristics.